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Compound of Interest

Compound Name: Florosenine

Cat. No.: B232019 Get Quote

Florosenine: A Technical Overview
CAS Number: 16958-30-8

Introduction
Florosenine is a pyrrolizidine alkaloid, a class of naturally occurring compounds known for

their significant biological activities. This technical guide provides a comprehensive overview of

the available scientific information on Florosenine, focusing on its chemical properties, and

biological significance. The information is intended for researchers, scientists, and

professionals in the field of drug development and natural product chemistry.

Chemical Properties
A summary of the key chemical identifiers and properties of Florosenine is presented in the

table below.

Property Value

CAS Number 16958-30-8

Molecular Formula C₂₁H₂₉NO₈

Molecular Weight 423.46 g/mol

Class Pyrrolizidine Alkaloid
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Synthesis and Isolation
Natural Source
Florosenine is known to be isolated from various species of the genus Senecio, which are

widely distributed flowering plants.

General Isolation Protocol for Pyrrolizidine Alkaloids
from Senecio Species
While a specific, detailed protocol for the isolation of Florosenine is not readily available in

public literature, a general methodology for extracting pyrrolizidine alkaloids from Senecio plant

material is outlined below. This process typically involves several stages of extraction and

purification.

Experimental Workflow for Pyrrolizidine Alkaloid Isolation

Dried & Ground
Senecio Plant Material

Maceration or Soxhlet
Extraction (e.g., with Methanol)

Solvent Filtration Concentration
(Rotary Evaporation)

Acid-Base Partitioning
(e.g., HCl / NaOH)

Crude Extract Column Chromatography
(e.g., Silica Gel, Alumina)

Crude Alkaloid Fraction Further Purification
(e.g., Preparative HPLC)

Semi-pure Fraction Isolated Florosenine
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A generalized workflow for the isolation of pyrrolizidine alkaloids from Senecio species.

Methodology:

Extraction: The dried and powdered plant material is subjected to extraction with a suitable

organic solvent, typically methanol or ethanol, using methods such as maceration or Soxhlet

extraction.

Acid-Base Extraction: The resulting crude extract is then subjected to an acid-base

partitioning process. The extract is acidified to protonate the alkaloids, making them water-

soluble. The aqueous layer is then washed with an organic solvent to remove neutral and

acidic impurities. Subsequently, the aqueous layer is basified to deprotonate the alkaloids,

which are then extracted into an immiscible organic solvent.
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Chromatographic Purification: The crude alkaloid fraction is further purified using

chromatographic techniques. Column chromatography over silica gel or alumina is a

common first step.

Final Purification: Final purification to obtain Florosenine is typically achieved through

preparative high-performance liquid chromatography (HPLC).

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR) for

Florosenine are not widely available in the public domain. For definitive structural elucidation

and characterization, researchers would need to acquire these spectra on a purified sample.

Biological Activity and Mechanism of Action
Pyrrolizidine alkaloids as a class are known for their significant biological effects, most notably

hepatotoxicity (toxicity to the liver). The toxicity is generally attributed to the metabolic

activation of the pyrrolizidine nucleus in the liver.

General Mechanism of Pyrrolizidine Alkaloid-Induced
Hepatotoxicity
The general signaling pathway for the metabolic activation and subsequent toxicity of many

pyrrolizidine alkaloids is depicted below. It is important to note that the specific targets and

pathways for Florosenine have not been elucidated.

Hypothesized Signaling Pathway for Pyrrolizidine Alkaloid Toxicity
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A generalized pathway for the metabolic activation and toxicity of pyrrolizidine alkaloids.
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Pathway Description:

Uptake and Metabolism: Pyrrolizidine alkaloids are transported to the liver.

Metabolic Activation: In the hepatocytes, they are metabolized by cytochrome P450 enzymes

into highly reactive pyrrolic esters.

Macromolecular Adduction: These reactive metabolites can then form covalent bonds

(adducts) with cellular macromolecules such as DNA and proteins.

Cellular Damage: The formation of these adducts disrupts normal cellular function, leading to

cellular damage, apoptosis (programmed cell death), and ultimately hepatotoxicity.

Conclusion
Florosenine is a pyrrolizidine alkaloid with a confirmed chemical identity. However, a

comprehensive understanding of its synthesis, detailed experimental protocols for its isolation,

full spectroscopic characterization, and specific biological activities and mechanisms of action

remains an area for further research. The information provided in this guide is based on the

currently available public data and general knowledge of the pyrrolizidine alkaloid class.

Researchers are encouraged to conduct further studies to fully elucidate the properties and

potential applications of this compound.

To cite this document: BenchChem. [What is the CAS number for Florosenine]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b232019#what-is-
the-cas-number-for-florosenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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